![molecular formula C13H13N3O3 B5144694 N-(2-furylmethyl)-N'-(4-pyridinylmethyl)ethanediamide](/img/structure/B5144694.png)
N-(2-furylmethyl)-N'-(4-pyridinylmethyl)ethanediamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2-furylmethyl)-N'-(4-pyridinylmethyl)ethanediamide is a chemical compound commonly known as FMA-1. It is a small molecule inhibitor that has been extensively studied in scientific research for its potential therapeutic applications. FMA-1 is a potent inhibitor of the enzyme poly(ADP-ribose) polymerase (PARP), which is involved in the regulation of DNA repair and cell death pathways.
Mechanism of Action
FMA-1 is a potent inhibitor of the enzyme N-(2-furylmethyl)-N'-(4-pyridinylmethyl)ethanediamide, which is involved in the regulation of DNA repair and cell death pathways. This compound is activated in response to DNA damage and plays a critical role in repairing damaged DNA. However, excessive activation of this compound can lead to depletion of cellular energy and ultimately cell death. FMA-1 inhibits this compound activity by binding to its catalytic domain, thereby preventing the repair of damaged DNA and inducing cell death.
Biochemical and Physiological Effects
FMA-1 has been shown to induce cell death in cancer cells through the inhibition of this compound activity. It has also been found to sensitize cancer cells to radiation therapy and chemotherapy, leading to enhanced cell death and tumor regression. Moreover, FMA-1 has been shown to have anti-inflammatory and neuroprotective effects in preclinical models of neurodegenerative diseases. These effects are thought to be mediated through the inhibition of this compound activity and the subsequent modulation of DNA repair and cell death pathways.
Advantages and Limitations for Lab Experiments
FMA-1 has several advantages for lab experiments. It is a small molecule inhibitor that can be easily synthesized and purified. Moreover, it has been extensively studied in preclinical models of cancer and neurodegenerative diseases, making it a valuable tool for investigating the role of N-(2-furylmethyl)-N'-(4-pyridinylmethyl)ethanediamide in these diseases. However, FMA-1 has some limitations for lab experiments. It has been found to have low solubility in water, which can limit its bioavailability and efficacy. Moreover, the mechanism of action of FMA-1 is not fully understood, which can complicate its interpretation in lab experiments.
Future Directions
There are several future directions for the study of FMA-1. One direction is to investigate its potential therapeutic applications in clinical trials. FMA-1 has shown promising anti-cancer activity in preclinical models, and further studies are needed to evaluate its safety and efficacy in humans. Moreover, FMA-1 has also shown potential as a neuroprotective agent in preclinical models of neurodegenerative diseases, and further studies are needed to evaluate its potential therapeutic applications in these diseases. Another direction is to investigate the mechanism of action of FMA-1 in more detail. Although FMA-1 has been shown to inhibit N-(2-furylmethyl)-N'-(4-pyridinylmethyl)ethanediamide activity, the exact mechanism by which it induces cell death and modulates DNA repair pathways is not fully understood. Further studies are needed to elucidate these mechanisms and to identify potential targets for drug development.
Synthesis Methods
FMA-1 can be synthesized using a multi-step process that involves the reaction of various chemical intermediates. The first step involves the reaction of 2-furaldehyde with 4-pyridinecarboxaldehyde to form 2-(4-pyridyl)ethylidene-2-furanecarbaldehyde. This intermediate is then reacted with ethylenediamine in the presence of acetic acid to form FMA-1. The final product is obtained after purification by recrystallization.
Scientific Research Applications
FMA-1 has been extensively studied in scientific research for its potential therapeutic applications. It has been shown to have potent anti-cancer activity in preclinical models of cancer. FMA-1 has been found to sensitize cancer cells to radiation therapy and chemotherapy, leading to enhanced cell death and tumor regression. Moreover, FMA-1 has also been shown to have anti-inflammatory and neuroprotective effects in preclinical models of neurodegenerative diseases.
properties
IUPAC Name |
N'-(furan-2-ylmethyl)-N-(pyridin-4-ylmethyl)oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13N3O3/c17-12(15-8-10-3-5-14-6-4-10)13(18)16-9-11-2-1-7-19-11/h1-7H,8-9H2,(H,15,17)(H,16,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZPWQODMLJLXVSL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=COC(=C1)CNC(=O)C(=O)NCC2=CC=NC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
259.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.